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Compound of Interest

Compound Name: 2-Chloropropionyl chloride-d4

Cat. No.: B12394374

Essential Safety and Handling Guide for 2-
Chloropropionyl chloride-d4

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling reactive chemicals like 2-Chloropropionyl chloride-
d4. This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans to minimize risks and ensure compliance with safety standards.

Chemical Identifier:

e Name: 2-Chloropropionyl chloride-d4

e Synonyms: (x)-2-Chloropropionyl-2,3,3,3-d4 Chloride
« CAS Number: 1219794-98-5[1]

Primary Hazards: 2-Chloropropionyl chloride-d4 is a flammable liquid and vapor that causes
severe skin burns and eye damage.[1][2][3] It may also cause respiratory tract irritation and is
harmful if swallowed or inhaled.[1][2] The chemical reacts violently with water and is corrosive.

[3]14]

Personal Protective Equipment (PPE)
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A systematic approach to safety is critical for handling 2-Chloropropionyl chloride-d4. The

following table summarizes the required PPE.

PPE Category

Specification

Rationale

Eye & Face Protection

Chemical safety goggles or a
full-face shield (minimum 8-
inch). Must comply with OSHA
29 CFR 1910.133 or European
Standard EN166.[4][5]

To protect against splashes
and corrosive vapors that can

cause severe eye damage.[1]

[2](6]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Nitrile
rubber, or Neoprene).[5][7][8]
Gloves must be inspected for

integrity before use.

To prevent skin contact which

can result in severe burns.[1]

[2][°]

Body Protection

A chemical-resistant lab coat
or a complete chemical-
protective suit. A PVC apron is

also recommended.[5][10]

To protect the body from
accidental splashes and

contact.[5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
cartridge for acid gases and

organic vapors.[5][10]

To prevent inhalation of
corrosive vapors that can
damage the respiratory tract.
[1][2][8] Required when
ventilation is inadequate or
exposure limits may be
exceeded.[10]

Safety Operating and Disposal Plan

A meticulous, step-by-step protocol is essential for the safe handling of 2-Chloropropionyl

chloride-d4, from preparation through to disposal.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, exclusively within a certified chemical fume hood.[3][5]
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Ensure that a calibrated eyewash station and a safety shower are readily accessible and in
close proximity to the workstation.[2][4][5]

Remove all potential ignition sources, as the material is flammable.[1][2][4] Use spark-proof
tools and explosion-proof equipment.[2][3][4]

Keep containers tightly closed when not in use and store them in a cool, dry, and well-
ventilated area away from incompatible materials.[2][4][5]

Incompatible materials include water, strong bases, alcohols, amines, and oxidizing agents.

[2]131[5]

. Handling Procedure:

Wear all the requisite PPE as detailed in the table above.

Ground and bond containers when transferring material to prevent static discharge.[2][3][11]

Avoid direct contact with skin, eyes, and clothing.[1][5] Do not inhale vapors or mists.[1][2][5]

When not in use, keep containers securely sealed under an inert atmosphere if possible.[4]

After handling, wash hands and other exposed areas thoroughly with mild soap and water.[2]
[10]

. Spill Response:

In the event of a spill, evacuate the area immediately.[5]

For minor spills, absorb with an inert, non-combustible material such as sand, earth, or
vermiculite.[1][2]

Collect the absorbed material into a suitable, labeled, and closed container for disposal.[1][2]

Do not allow the spilled chemical to enter drains or waterways.[1][10]

. Disposal Plan:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pim-resources.coleparmer.com/sds/20420.pdf
https://kscl.co.in/wp-content/uploads/2020/07/2-Chloropropionyl-Chloride-CHLORIDE-MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Decanoyl_chloride.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6198_1.pdf
https://pim-resources.coleparmer.com/sds/20420.pdf
https://kscl.co.in/wp-content/uploads/2020/07/2-Chloropropionyl-Chloride-CHLORIDE-MSDS.pdf
https://pim-resources.coleparmer.com/sds/20420.pdf
https://www.fishersci.com/store/msds?partNumber=AC295160250&productDescription=2-CHLOROPROPIONYL+CHLORIDE+95%25&vendorId=VN00032119&countryCode=US&language=en
https://kscl.co.in/wp-content/uploads/2020/07/2-Chloropropionyl-Chloride-CHLORIDE-MSDS.pdf
https://pim-resources.coleparmer.com/sds/20420.pdf
https://kscl.co.in/wp-content/uploads/2020/07/2-Chloropropionyl-Chloride-CHLORIDE-MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Decanoyl_chloride.pdf
https://pim-resources.coleparmer.com/sds/20420.pdf
https://www.fishersci.com/store/msds?partNumber=AC295160250&productDescription=2-CHLOROPROPIONYL+CHLORIDE+95%25&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Decanoyl_chloride.pdf
https://pim-resources.coleparmer.com/sds/20420.pdf
https://www.fishersci.com/store/msds?partNumber=AC295160250&productDescription=2-CHLOROPROPIONYL+CHLORIDE+95%25&vendorId=VN00032119&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/2-chloropropionyl-chloride-dic15325.html
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6198_1.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Decanoyl_chloride.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6198_1.pdf
https://pim-resources.coleparmer.com/sds/20420.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Decanoyl_chloride.pdf
https://kscl.co.in/wp-content/uploads/2020/07/2-Chloropropionyl-Chloride-CHLORIDE-MSDS.pdf
https://pim-resources.coleparmer.com/sds/20420.pdf
https://www.chemos.de/import/data/msds/GB_en/75-36-5-A0004473-GB-en.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Decanoyl_chloride.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6198_1.pdf
https://pim-resources.coleparmer.com/sds/20420.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6198_1.pdf
https://pim-resources.coleparmer.com/sds/20420.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6198_1.pdf
https://www.chemos.de/import/data/msds/GB_en/75-36-5-A0004473-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Dispose of waste material as hazardous waste in accordance with all applicable federal,
state, and local regulations.[2]

o Contaminated materials, including empty containers which may retain product residue, must
be treated as hazardous.[2]

e Do not dispose of the chemical down the drain.[1][10]

First Aid Measures

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[1][2]

Get medical aid immediately. Immediately flush
) skin with plenty of water for at least 15 minutes
Skin Contact ] ) ) ]
while removing contaminated clothing and

shoes.[1][2]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

) Seek immediate medical attention.[1][2]

Inhalation )

Inhalation may be fatal as a result of spasm,

inflammation, and edema of the larynx and

bronchi, chemical pneumonitis, and pulmonary

edema.[2]

Do not induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person.[1][2] Seek immediate

medical attention.[1][2]

Experimental Workflow
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Workflow for Safe Handling of 2-Chloropropiony! chloride-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Personal protective equipment for handling 2-
Chloropropionyl chloride-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394374#personal-protective-equipment-for-
handling-2-chloropropionyl-chloride-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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